Cas no 1261963-57-8 (6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid)

• Product Name: 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid
• CAS No: 1261963-57-8
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• MDL: MFCD18317366
• CID: 2766373
• PubChem ID: 53223224
• Update Time: 2025-07-16

6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid, 95%
• 6-HYDROXY-5-(2-METHOXY-5-METHYLPHENYL)NICOTINIC ACID
• MFCD18317366
• 1261963-57-8
• 5-(2-Methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• DTXSID40687470
• 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid

• MDL： MFCD18317366
• Inchi： 1S/C14H13NO4/c1-8-3-4-12(19-2)10(5-8)11-6-9(14(17)18)7-15-13(11)16/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： ZQVDDGIGPVYHFS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C(NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 259.08445790Da
• Monoisotopic Mass: 259.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid

Introduction to 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic Acid (CAS No. 1261963-57-8)

6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With a CAS number of 1261963-57-8, this compound represents a unique structural motif that combines elements of nicotinic acid derivatives with aromatic rings, making it a promising candidate for various biological and chemical applications.

The molecular structure of 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid features a nicotinic acid core, which is well-known for its role in metabolic processes and its potential as a precursor for bioactive molecules. The presence of hydroxyl and methoxy substituents on the aromatic ring further enhances its chemical reactivity and biological significance. This structural configuration suggests that the compound may exhibit properties such as antioxidant, anti-inflammatory, or even neuroprotective effects, although these hypotheses require further empirical validation.

In recent years, there has been a growing interest in nicotinic acid derivatives due to their diverse pharmacological profiles. Nicotinic acid, also known as niacin, is widely recognized for its cholesterol-lowering effects and its role in managing hyperlipidemia. Derivatives of nicotinic acid have been extensively studied for their potential in modulating various biological pathways, including those involved in inflammation and neurodegeneration. The specific arrangement of functional groups in 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid may contribute to its unique interaction with biological targets, making it a valuable scaffold for drug discovery.

The synthesis of 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a pyridine ring, followed by the introduction of hydroxyl and methoxy groups at specific positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired regioselectivity and yield optimization. The complexity of the synthetic route underscores the compound's significance as a research tool and potential lead molecule in medicinal chemistry.

One of the most compelling aspects of studying 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid is its potential application in addressing neurological disorders. Nicotinic acid derivatives have been shown to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various cognitive functions and are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this compound may allow it to modulate nAChR activity in a way that could ameliorate symptoms associated with these disorders. Preliminary computational studies suggest that the hydroxyl and methoxy groups may enhance binding affinity to specific nAChR subtypes, warranting further experimental investigation.

The pharmacokinetic properties of 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid are also of considerable interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. The presence of polar functional groups suggests that it may have moderate solubility in both water and lipids, which could influence its bioavailability and tissue distribution. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize its pharmacokinetic profile in vitro and in vivo.

In addition to its potential therapeutic applications, 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid may find utility in agrochemical research. The structural complexity of this compound makes it a versatile intermediate for synthesizing other bioactive molecules that could have applications in crop protection or plant growth regulation. By modifying specific functional groups within the molecule, researchers can explore novel chemical entities with tailored properties that might benefit agricultural practices.

The role of computational chemistry in studying 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. These predictions can guide experimental design by identifying key residues involved in binding and by suggesting modifications that could enhance potency or selectivity. Additionally, quantum mechanical calculations provide insights into the electronic structure of the molecule, which can rationalize its reactivity and stability under different conditions.

The future direction of research on 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid will likely involve interdisciplinary collaboration between organic chemists, biochemists, pharmacologists, and computational scientists. By integrating experimental data with computational models, researchers can accelerate the discovery process and develop more effective therapeutic strategies. Furthermore, exploring synthetic pathways that are more sustainable and environmentally friendly will be essential as the demand for novel bioactive compounds grows.

In conclusion, 6-Hydroxy-5-(2-methoxy-5-methylphenyl)nicotinic acid, with its CAS number 1261963-57-8, represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the areas of neurological disorders and agrochemicals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic science and industrial innovation.